3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H22N4O2S
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 3-butyl-6-(3,4-diethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H22N4O2S/c1-4-7-8-15-18-19-17-21(15)20-16(24-17)12-9-10-13(22-5-2)14(11-12)23-6-3/h9-11H,4-8H2,1-3H3
• InChI Key: MZPWKXMVJLLLSX-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)C3=CC(=C(C=C3)OCC)OCC

Description

3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains a triazole and thiadiazole ring, which make it an interesting molecule for further research.

Mechanism of Action

The mechanism of action of 3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting various enzymes and proteins in the target organisms or cells. For instance, it has been found to inhibit the growth of various bacterial and fungal strains by targeting their cell membrane and cell wall.
Biochemical and Physiological Effects
3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit significant biochemical and physiological effects in various studies. For instance, it has been found to induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. Moreover, it has also been found to exhibit significant antioxidant activity, which may be useful in preventing various oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. Moreover, it exhibits significant biological activities, which make it an interesting molecule for further investigation. However, one of the main limitations is that its mechanism of action is not fully understood, which may hinder its potential use in various applications.

Future Directions

There are several future directions for the research on 3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the potential directions is to investigate its potential use as a photochromic material for various applications such as data storage and optical switches. Moreover, it may also be useful as a fluorescent probe for the detection of metal ions in various environmental and biological samples. Additionally, further studies may be conducted to investigate its potential use as an anticancer agent and its mechanism of action.

Synthesis Methods

The synthesis of 3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be achieved through several synthetic routes. One of the common methods involves the reaction of 3-butyl-4-chloro-1,2,5-thiadiazole with 3,4-diethoxyphenyl hydrazine hydrochloride in the presence of a base such as sodium carbonate. The reaction mixture is then refluxed in ethanol to yield the desired product.

Scientific Research Applications

3-Butyl-6-(3,4-diethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in various fields of science. It has been found to exhibit significant biological activities such as antimicrobial, antifungal, and anticancer properties. Moreover, it has also been investigated for its potential use as a photochromic material and as a fluorescent probe for the detection of metal ions.